molecular formula C10H16O2 B8569171 3-Decynoic acid CAS No. 27007-78-9

3-Decynoic acid

Cat. No.: B8569171
CAS No.: 27007-78-9
M. Wt: 168.23 g/mol
InChI Key: KIZIQHLTPZNNRL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Decynoic acid is a useful research compound. Its molecular formula is C10H16O2 and its molecular weight is 168.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

27007-78-9

Molecular Formula

C10H16O2

Molecular Weight

168.23 g/mol

IUPAC Name

dec-3-ynoic acid

InChI

InChI=1S/C10H16O2/c1-2-3-4-5-6-7-8-9-10(11)12/h2-6,9H2,1H3,(H,11,12)

InChI Key

KIZIQHLTPZNNRL-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC#CCC(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To 6.8 g (70 mmol) of 3-butynoic acid dissolved in 150 ml of 1:1 tetrahydrofuran (THF):hexamethyl phosphoric triamide (HMPA) and cooled to -20° C. is added via syringe a solution of n-butyl lithium in hexane (1.6N, 2 equiv). The mixture was allowed to warm to 0° C. The mixture is stirred for 30 minutes at this temperature and then 150g (1.1 equiv) of 1-iodohexane is added dropwise as a solution in 20 ml of THF. The mixture is allowed to warm to room temperature and then is partitioned between ether and water. The aqueous layer is acidified with 3N H2SO4 and extracted with ether. The combined organic extracts are washed with brine and dried (Na2SO4). Evaporation of the volatiles in vacuo and chromatography of the crude on silica gel (ethyl acetate/hexane/acetic acid; 10:90:0.1) affords 4.5 g of pure 3-decynoic acid.
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6.8 g
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150 mL
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Synthesis routes and methods II

Procedure details

To 6.8 g (70 mmol) of 3-butynoic acid dissolved in 150 ml of 1:1 tetrahydrofuran (THF):hexamethyl phosphoric triamide (HMPA) and cooled to -20° C. is added via syringe a solution of n-butyl lithium in hexane (1.6N, 2 equiv). The mixture was allowed to warm to 0° C. The mixture is stirred for 30 minutes at this temperature and then 150 g (1.1 equiv) of 1-iodohexane is added dropwise as a solution in 20 ml of THF. The mixture is allowed to warm to room temperature and then is partitioned between ether and water. The aqueous layer is acidified with 3N H2SO4 and extracted with ether. The combined organic extracts are washed with brine and dried (Na2SO4). Evaporation of the volatiles in vacuo and chromatography of the crude on silica gel (ethyl acetate/hexane/acetic acid; 10:90:0.1) affords 4.5 g of pure 3-decynoic acid.
Quantity
6.8 g
Type
reactant
Reaction Step One
Quantity
150 mL
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solvent
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0 (± 1) mol
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solvent
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